Cas no 169280-56-2 (4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide)

• Product Name: 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide
• CAS No: 169280-56-2
• MF: C₂₀H₂₉N₃O₃S
• MW: 391.527563810349
• MDL: MFCD16251177
• CID: 111156
• PubChem ID: 9888792
• Update Time: 2025-06-07

4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide
• 4-AMINO-N-[(2R,3S)-3-AMINO-2-HYDROXY-4-PHENYLBUTYL]-N-ISOBUTYLBENZENE-1-SULFONAMIDE
• 4-amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-(2-methylpropyl)benzenesulfonamide
• Benzenesulfonamide
• Benzenesulfonamide,4-amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-(2-methylpropyl)-
• 4-amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzene-1-sulfonamide
• 4-amino-N-(3-amino-2-hydroxy-4-phenylbutyl)benzenesulfonamide
• (2R,3S)-N-(3-AMINO-2-HYDROXY-4-PHENYLBUTYL)-N-ISOBUTYL-4-AMINO-BENZENESULFONAMIDE
• 4-AMINO-N-[(2R,3S)-3-AMINO-2-HYDROXY-4-PHENYLBUTYL]-N-ISOBUTYLBENZENE-1-SULFOMIDE
• Benzenesulfonamide,4-amino-N-[(2R,3S)-3-amino-2-hydroy-4-phenylbutyl]-N-(2-methylpropyl)-
• 4-Amino-N-[(2R,3S)-3-Amino-2-Hydroxy-4-Phulfonamide
• BenzenesulfonaMide, 4-aMino-N-[(2R,3S)-3-aMino-2-hydroxy-4-phenylbutyl]-N-(2-Methylpropyl)-
• C20H29N3O3S
• NUMJNKDUHFCFJO-VQTJNVASSA-N
• BCP08466
• 8664AA
• RL02179
• AX8211000
• ST24043247
• FT-0
• UNII-65P19KZ7JJ
• N-((2R,3S)-3-Amino-2-hydroxy-4-phenylbutyl)-N-(2- methylpropyl)-4-aminobenzenesulfonamide
• AKOS015901571
• 4-amino-N-(2R,3S)(3-amino-2-hydroxy-4-phenylbutyl)-N-isobutyl-benzenesulfonamide
• A854413
• R374699
• DS-14175
• DTXSID40432427
• 4-Amino-N-(2R,3S)(3-amino-2-hydroxy-4-phenylbutyl)-N-isobutyl-benzene sulfonamide
• 4-Amino-n-[(2r,3s)-3-amino-2-hydroxy-4-phenylbutyl]-n-isobutylbenzene-1-sulfonamidea
• CS-0021269
• R-374699
• O11158
• NS00020391
• 65P19KZ7JJ
• Darunavir metabolite 19, R374699
• SCHEMBL1051190
• 4-amino-N-((2r,3s)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzene sulfonamide
• DARUNAVIR METABOLITE M19
• EC 458-140-7
• J-514438
• 4-amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-(isobutyl)benzene sulfonamide
• 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-(2-methylpropyl)benzenesulfonamide
• 169280-56-2
• AMY39010
• MFCD16251177
• 4-amino-N-(2R,3S)(3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide
• Benzenesulfonamide, 4-amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-(2-methylpropyl)-

• MDL： MFCD16251177
• Inchi： 1S/C20H29N3O3S/c1-15(2)13-23(27(25,26)18-10-8-17(21)9-11-18)14-20(24)19(22)12-16-6-4-3-5-7-16/h3-11,15,19-20,24H,12-14,21-22H2,1-2H3/t19-,20+/m0/s1
• InChI Key： NUMJNKDUHFCFJO-VQTJNVASSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CC(C)C)C[C@H]([C@H](CC1C=CC=CC=1)N)O)(=O)=O

Computed Properties

• Exact Mass: 391.19300
• Monoisotopic Mass: 391.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.226
• Boiling Point: 609.105 ℃ at 760 mmHg
• Flash Point: 322.175 °C
• Refractive Index: 1.605
• PSA: 118.03000
• LogP: 4.20870